Cas no 1806838-46-9 (2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone)

• Product Name: 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone
• CAS No: 1806838-46-9
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 4962654
• Update Time: 2025-05-20

2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone

• Inchi： 1S/C10H6F6O2/c1-4(17)5-2-7(10(14,15)16)8(18)3-6(5)9(11,12)13/h2-3,18H,1H3
• InChI Key： IJBDNYBIOISTNP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1C(C)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone

Introduction to 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone (CAS No. 1806838-46-9)

2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1806838-46-9, is a fluorinated aromatic ketone that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its dual trifluoromethyl and hydroxyl substituents on the acetophenone backbone, exhibits unique structural and electronic properties that make it a valuable intermediate in the development of fine chemicals and biologically active molecules.

The structural motif of 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone consists of a benzene ring substituted with two trifluoromethyl groups at the 2' and 5' positions, along with a hydroxyl group at the 4' position. The presence of these fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. This feature is particularly useful in pharmaceutical applications, where such modifications can enhance binding affinity, metabolic stability, and overall bioavailability of drug candidates.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone, making it more accessible for industrial and academic research. The compound serves as a versatile building block in constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and functionalized aromatics. Its utility extends to the development of agrochemicals, where fluorinated compounds are known for their improved efficacy and environmental stability.

In the realm of pharmaceutical research, 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone has been explored as a precursor for various bioactive molecules. The trifluoromethyl group is a common pharmacophore in drug design due to its ability to enhance lipophilicity and metabolic stability. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities. Studies have demonstrated its role in generating compounds with potential applications in anti-inflammatory, antiviral, and anticancer therapies.

The synthesis of 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone typically involves multi-step reactions starting from commercially available aromatic precursors. Advanced catalytic systems and fluorochemical reagents have been employed to introduce the trifluoromethyl groups efficiently. For instance, palladium-catalyzed cross-coupling reactions combined with electrophilic aromatic substitution have been utilized to achieve regioselective functionalization of the acetophenone core. These methodologies align with the growing emphasis on sustainable chemistry practices, reducing waste and improving atom economy.

One notable application of 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone is in the synthesis of fluorescent probes for biochemical assays. The combination of electron-withdrawing fluorine atoms and a hydroxyl group enhances the photophysical properties of derived molecules, making them suitable for imaging and detection applications. Researchers have leveraged this compound to develop novel dyes that exhibit high sensitivity and selectivity in detecting biological targets, contributing to advancements in diagnostic technologies.

The pharmacological potential of derivatives derived from 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone has been further investigated through computational modeling and experimental validation. Virtual screening techniques have identified promising scaffolds for drug discovery, while structural biology approaches have provided insights into molecular interactions at the atomic level. These efforts underscore the importance of fluorinated intermediates in optimizing drug-like properties such as solubility, permeability, and target binding affinity.

The future prospects for 2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone are promising, with ongoing research focusing on expanding its synthetic utility and exploring new applications. Innovations in flow chemistry and green solvent systems may further streamline its production process, making it more environmentally friendly. Additionally, collaborations between academia and industry are expected to drive novel applications in areas such as materials science and nanotechnology, where fluorinated compounds play a crucial role.

In conclusion,2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone (CAS No. 1806838-46-9) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical development. Its unique structural features enable diverse applications across multiple industries, from agrochemicals to medical sciences. As research continues to uncover new methodologies and applications for this compound,2',5'-Bis(trifluoromethyl)-4'-hydroxyacetophenone is poised to remain a cornerstone in innovative chemical synthesis.